Cas no 1806984-60-0 (2-Cyano-5-(difluoromethyl)-3-methoxypyridine-4-acetonitrile)

• Product Name: 2-Cyano-5-(difluoromethyl)-3-methoxypyridine-4-acetonitrile
• CAS No: 1806984-60-0
• MF: C₁₀H₇F₂N₃O
• MW: 223.178888559341
• CID: 4877023
• Update Time: 2025-10-06

2-Cyano-5-(difluoromethyl)-3-methoxypyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-(difluoromethyl)-3-methoxypyridine-4-acetonitrile

• Inchi： 1S/C10H7F2N3O/c1-16-9-6(2-3-13)7(10(11)12)5-15-8(9)4-14/h5,10H,2H2,1H3
• InChI Key： RKZRTLGAQMKEMO-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(C#N)=C(C=1CC#N)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 1.2
• Topological Polar Surface Area: 69.7

Additional information on 2-Cyano-5-(difluoromethyl)-3-methoxypyridine-4-acetonitrile

Comprehensive Overview of 2-Cyano-5-(difluoromethyl)-3-methoxypyridine-4-acetonitrile (CAS No. 1806984-60-0)

2-Cyano-5-(difluoromethyl)-3-methoxypyridine-4-acetonitrile (CAS No. 1806984-60-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine core and difluoromethyl and cyano functional groups, exhibits versatile chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the design of novel bioactive molecules.

The structural features of 2-Cyano-5-(difluoromethyl)-3-methoxypyridine-4-acetonitrile contribute to its reactivity and utility in various chemical transformations. The presence of the difluoromethyl group enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug discovery. Meanwhile, the cyano group offers a versatile handle for further derivatization, enabling the synthesis of more complex architectures. These attributes align with current trends in medicinal chemistry, where fluorinated compounds and nitrile-containing intermediates are highly sought after for their ability to improve pharmacokinetic properties.

In agrochemical applications, 2-Cyano-5-(difluoromethyl)-3-methoxypyridine-4-acetonitrile serves as a key building block for the development of next-generation pesticides and herbicides. The pyridine scaffold is a common motif in many agrochemicals due to its ability to interact with biological targets selectively. With growing global demand for sustainable and efficient crop protection solutions, this compound is poised to play a pivotal role in addressing challenges related to pest resistance and environmental impact.

From a synthetic perspective, the compound's CAS No. 1806984-60-0 is frequently referenced in patent literature and academic journals, highlighting its importance in industrial and academic research. Recent advancements in green chemistry have also spurred interest in optimizing the synthesis of such intermediates to reduce waste and improve efficiency. This aligns with broader industry goals of minimizing the environmental footprint of chemical manufacturing processes.

For researchers and manufacturers, understanding the physicochemical properties of 2-Cyano-5-(difluoromethyl)-3-methoxypyridine-4-acetonitrile is essential. Its solubility, stability under various conditions, and compatibility with other reagents are critical for successful application in multistep syntheses. Additionally, the compound's safety profile and handling requirements are topics of frequent inquiry, reflecting the growing emphasis on workplace safety and regulatory compliance in chemical industries.

The compound's relevance extends to emerging fields such as material science and electronics, where fluorinated pyridines are explored for their unique electronic properties. As the demand for advanced materials with tailored functionalities grows, intermediates like CAS No. 1806984-60-0 are likely to find new applications beyond traditional domains.

In summary, 2-Cyano-5-(difluoromethyl)-3-methoxypyridine-4-acetonitrile represents a compelling example of how specialized chemical intermediates can drive innovation across multiple industries. Its structural versatility, combined with the increasing focus on sustainable chemistry and bioactive molecule design, ensures its continued relevance in both academic and industrial settings. As research progresses, this compound is expected to unlock new possibilities in drug development, agrochemicals, and beyond.